Cas no 2172011-32-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-3-carboxylic acid
• CAS No: 2172011-32-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6077452
• PubChem ID: 165583286
• Update Time: 2025-05-20

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-3-carboxylic acid
• EN300-1527154
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpiperidine-3-carboxylic acid
• 2172011-32-2

• Inchi： 1S/C27H32N2O5/c1-17-13-14-29(15-23(17)26(31)32)25(30)12-11-18(2)28-27(33)34-16-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： YXGOVNVOZWHXFH-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-3-carboxylic acid

Latest Research Insights on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-3-carboxylic acid (CAS: 2172011-32-2)

In recent years, the compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-3-carboxylic acid (CAS: 2172011-32-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the design of peptide-based therapeutics and prodrugs. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 4-methylpiperidine-3-carboxylic acid moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for novel bioactive compounds.

Recent studies have focused on the synthesis and characterization of this compound, aiming to optimize its yield and purity for industrial-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity. Additionally, computational modeling has provided insights into its conformational stability and potential interactions with biological targets, further highlighting its versatility in medicinal chemistry.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of protease inhibitors. Its structural framework allows for the introduction of various functional groups, enabling the development of derivatives with enhanced pharmacological properties. For instance, modifications to the pentanoyl linker or the methylpiperidine ring have been shown to influence the compound's binding affinity and selectivity towards specific enzymes, making it a promising candidate for the treatment of diseases such as cancer and viral infections.

Furthermore, the compound's compatibility with Fmoc-based SPPS protocols has been demonstrated in several studies, facilitating its incorporation into longer peptide chains. This has opened new avenues for the design of peptide-drug conjugates (PDCs), where the compound serves as a linker or a stabilizing agent. Such applications are particularly relevant in targeted drug delivery systems, where precise control over drug release and localization is critical.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-3-carboxylic acid (CAS: 2172011-32-2) represents a valuable tool in modern pharmaceutical research. Its multifaceted applications, ranging from peptide synthesis to drug design, underscore its importance in the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its potential and expand its utility in the chemical biology and medical fields.